Cas no 1314981-01-5 (2-amino-8-methyl-8-azabicyclo[3.2.1]octane)

• Product Name: 2-amino-8-methyl-8-azabicyclo[3.2.1]octane
• CAS No: 1314981-01-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD19208031
• CID: 3162504
• PubChem ID: 18414404
• Update Time: 2025-10-28

2-amino-8-methyl-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-8-azabicyclo[3.2.1]octan-2-amine
• 2-amino-8-methyl-8-azabicyclo[3.2.1]octane
• MFCD19208031
• 2306254-55-5
• (1R,2R,5R)-8-methyl-8-azabicyclo[3.2.1]octan-2-amine
• SB20541
• AKOS006363166
• SCHEMBL6631079
• 1792190-54-5
• Exo-8-methyl-8-azabicyclo[3.2.1]octan-2-amine
• AS-34653
• CS-0052050
• beta-aminotropane
• 1314981-01-5
• 2866236-34-0
• endo-8-methyl-8-azabicyclo[3.2.1]octan-2-amine
• SY234088

• MDL： MFCD19208031
• Inchi： 1S/C8H16N2/c1-10-6-2-4-7(9)8(10)5-3-6/h6-8H,2-5,9H2,1H3
• InChI Key： DVWWFIRHFFEWAP-UHFFFAOYSA-N
• SMILES： N1(C)C2CCC(C1CC2)N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 2-amino-8-methyl-8-azabicyclo[3.2.1]octane

2-Amino-8-methyl-8-azabicyclo[3.2.1]octane (CAS No. 1314981-01-5): A Comprehensive Overview of Its Properties and Applications

The compound 2-amino-8-methyl-8-azabicyclo[3.2.1]octane (CAS No. 1314981-01-5) is a bicyclic amine with a unique structural framework that has garnered significant interest in pharmaceutical and chemical research. Its molecular structure, characterized by a bridged bicyclic system, makes it a valuable scaffold for drug discovery and development. The presence of both amino and methyl functional groups enhances its reactivity and potential for derivatization, opening doors to diverse applications in medicinal chemistry.

In recent years, the demand for novel bicyclic amines has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-amino-8-methyl-8-azabicyclo[3.2.1]octane synthesis" or "CAS 1314981-01-5 applications", reflecting the growing curiosity about this compound. Its potential in targeting neurological and metabolic pathways has also sparked discussions in scientific forums, aligning with the broader trend of exploring nitrogen-containing heterocycles for therapeutic purposes.

The azabicyclo[3.2.1]octane core is particularly noteworthy due to its conformational rigidity, which can improve binding affinity and selectivity in drug-receptor interactions. This feature has led to its incorporation into several experimental compounds aimed at addressing unmet medical needs. For instance, analogs of this structure have been investigated for their potential in modulating neurotransmitter systems, a hot topic in neuroscience research. Searches for "8-azabicyclo[3.2.1]octane derivatives" often yield studies highlighting their promise in treating neurological disorders.

From a synthetic perspective, the preparation of 2-amino-8-methyl-8-azabicyclo[3.2.1]octane involves multi-step organic transformations, including cyclization and functional group modifications. Chemists exploring "CAS 1314981-01-5 synthesis methods" will find a range of protocols, from classical organic synthesis to modern catalytic approaches. The compound's stability under various conditions also makes it a reliable building block for further chemical exploration, a point often emphasized in patent literature and academic publications.

Beyond pharmaceuticals, 2-amino-8-methyl-8-azabicyclo[3.2.1]octane has potential applications in material science, particularly in the design of functional polymers and catalysts. Its ability to act as a ligand or a chiral auxiliary has been explored in asymmetric synthesis, a field that continues to grow in importance. Queries like "azabicyclic compounds in catalysis" or "bicyclic amines in materials" underscore the interdisciplinary relevance of this molecule.

In conclusion, 2-amino-8-methyl-8-azabicyclo[3.2.1]octane (CAS No. 1314981-01-5) represents a versatile and intriguing compound with broad applicability across multiple scientific domains. Its structural uniqueness, combined with its synthetic accessibility, positions it as a valuable asset in both academic and industrial settings. As research into nitrogen-containing bicyclic systems advances, this compound is likely to remain a focal point for innovation and discovery.